Cas no 32909-05-0 (N4-Acetyldeoxycytidine)

• Product name: N4-Acetyldeoxycytidine
• CAS No: 32909-05-0
• MF: C₁₁H₁₅N₃O₅
• MW: 269.253902673721
• MDL: MFCD00057435
• CID: 293927
• PubChem ID: 11346228

N4-Acetyldeoxycytidine Chemical and Physical Properties

Names and Identifiers

• N4-Acetyl-2'-deoxycytidine
• Cytidine,N-acetyl-2'-deoxy-
• N-(1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• N4-Acetyl-2-Deoxycytidine
• N4-Acetyldeoxycytidine
• N-acetyl-2'-deoxycytidine
• Cytidine, N-acetyl-2'-deoxy-
• Ac-dC
• NAc-2'-dC
• 2'-deoxy-N-acetylcytidine
• N4 -Acetyl-2'Deoxycytidine
• KSC914G1T
• 2'-deoxy-4-N-acetylcytidine
• N(4)-acetyl-2'-deoxycytidine
• N4-Acetyl-2'-deoxy-D-cytidine
• GN3264
• AK
• CHEBI:146133
• DTXSID00463095
• RWYFZABPLDFELM-QXFUBDJGSA-N
• AS-58729
• SCHEMBL3626999
• MFCD00057435
• BP-58857
• AC-32163
• 4-acetyl-1-(beta-D-ribofuranosyl)-2'-deoxycytosine
• 32909-05-0
• N-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N-{1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• D86097
• AKOS015999200
• N4-Acetyl-deoxycytidine
• N-{1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}ACETAMIDE
• DA-65884
• N-Acetyl-2'-deoxycytidine; 2'-Deoxy-N-acetylcytidine; N-Acetyldeoxycytidine; N4-Acetyl-2'-deoxycytidine

• MDL： MFCD00057435
• Inchi： 1S/C11H15N3O5/c1-6(16)12-9-2-3-14(11(18)13-9)10-4-7(17)8(5-15)19-10/h2-3,7-8,10,15,17H,4-5H2,1H3,(H,12,13,16,18)/t7-,8+,10+/m0/s1
• InChI Key： RWYFZABPLDFELM-QXFUBDJGSA-N
• SMILES： O1[C@]([H])(C([H])([H])[C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])N1C(N=C(C([H])=C1[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 269.10100
• Monoisotopic Mass: 269.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: No data available
• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-152 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.672
• Solubility: Slightly soluble (7.8 g/l) (25 º C),
• PSA: 113.68000
• LogP: -1.08460

N4-Acetyldeoxycytidine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on N4-Acetyldeoxycytidine

N4-Acetyldeoxycytidine (CAS No. 32909-05-0): A Comprehensive Overview

N4-Acetyldeoxycytidine (CAS No. 32909-05-0) is a modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, also known as N4-acetyl-2'-deoxycytidine, plays a crucial role in nucleic acid metabolism and has potential applications in drug development and molecular biology. Its unique structure, which features an acetyl group at the N4 position of the cytosine ring, makes it a valuable tool for studying DNA modification and repair mechanisms.

The chemical properties of N4-Acetyldeoxycytidine include a molecular formula of C11H15N3O5 and a molecular weight of 269.25 g/mol. It is a white to off-white crystalline powder that is soluble in water and polar organic solvents. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. Researchers often use N4-Acetyldeoxycytidine as a substrate for enzymes involved in DNA metabolism, such as deoxycytidine kinase and DNA polymerases.

One of the most exciting applications of N4-Acetyldeoxycytidine is in the field of epigenetics. Recent studies have shown that modified nucleosides like N4-Acetyldeoxycytidine can influence gene expression by altering DNA-protein interactions. This has led to increased interest in the compound as a potential therapeutic agent for diseases linked to epigenetic dysregulation, such as cancer and neurodegenerative disorders. The ability of N4-Acetyldeoxycytidine to modulate DNA structure and function makes it a promising candidate for future drug development.

In addition to its role in epigenetics, N4-Acetyldeoxycytidine is also used in the synthesis of oligonucleotides and other nucleic acid analogs. These modified nucleotides are essential tools for studying DNA replication, repair, and recombination. The compound's acetyl group provides a protective function, preventing unwanted side reactions during chemical synthesis. This property has made N4-Acetyldeoxycytidine a popular choice for researchers working on gene editing technologies like CRISPR-Cas9.

The market for N4-Acetyldeoxycytidine has grown steadily in recent years, driven by increasing demand from academic and industrial research laboratories. Pharmaceutical companies are particularly interested in the compound's potential as a building block for novel antiviral and anticancer drugs. With the rise of personalized medicine and targeted therapies, the demand for high-quality N4-Acetyldeoxycytidine is expected to continue growing. Suppliers are now offering the compound in various grades, including research-grade, pharmaceutical-grade, and custom-synthesized versions to meet diverse application needs.

Quality control is a critical aspect of N4-Acetyldeoxycytidine production. Reputable manufacturers use advanced analytical techniques such as HPLC, NMR, and mass spectrometry to ensure the purity and consistency of their products. Researchers should always verify the purity and identity of N4-Acetyldeoxycytidine before use in sensitive experiments. Proper handling and storage are also essential to maintain the compound's stability and performance over time.

Looking ahead, the future of N4-Acetyldeoxycytidine research appears bright. As scientists continue to unravel the complexities of DNA modification and gene regulation, the demand for specialized nucleosides like N4-Acetyldeoxycytidine is likely to increase. The compound's versatility and unique properties make it an invaluable resource for advancing our understanding of molecular biology and developing new therapeutic strategies. Whether you're studying epigenetics, working on drug discovery, or exploring gene editing technologies, N4-Acetyldeoxycytidine is a compound worth considering for your research needs.